3-(5-{[5-imino-2-(2-methylphenyl)-7-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene]methyl}-2-furyl)benzoic acid

• IUPAC Name: 3-[5-[(Z)-[5-imino-2-(2-methylphenyl)-7-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C24H16N4O4S/c1-13-5-2-3-8-17(13)22-27-28-20(25)18(21(29)26-24(28)33-22)12-16-9-10-19(32-16)14-6-4-7-15(11-14)23(30)31/h2-12,25H,1H3,(H,30,31)/b18-12-,25-20?
• InChI Key: DRXZMVKVZCGYBI-QDLOHUEYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN3C(=N)C(=CC4=CC=C(O4)C5=CC(=CC=C5)C(=O)O)C(=O)N=C3S2
• Isomeric SMILES: CC1=CC=CC=C1C2=NN3C(=N)/C(=C/C4=CC=C(O4)C5=CC(=CC=C5)C(=O)O)/C(=O)N=C3S2
• Molecular Formula: C24H16N4O4S
• Molecular Weight: 456.5 g/mol

Description

3-(5-{[5-imino-2-(2-methylphenyl)-7-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene]methyl}-2-furyl)benzoic acid is a useful research compound. Its molecular formula is C24H16N4O4S and its molecular weight is 456.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 456.08922618 g/mol and the complexity rating of the compound is 945. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

The design and synthesis of new compounds with structural features similar to the requested compound have been a subject of research due to their potential biological activities. For instance, Abu‐Hashem et al. (2022) and Akbas et al. (2018) have synthesized various isatin derivatives and pyrimidine derivatives, respectively, showcasing the broad interest in developing compounds with potential anticancer, antioxidant, and antimicrobial properties. These studies highlight the continuous effort in synthesizing new chemical structures to explore their biological activities and applications in medicinal chemistry (Abu‐Hashem & Al-Hussain, 2022; Akbas et al., 2018).

Potential Applications

The synthesized compounds are evaluated for their potential applications, primarily focusing on anticancer, antimicrobial, and antioxidant properties. Compounds with structures incorporating thiadiazole and pyrimidine moieties have shown promising results in vitro against various cancer cell lines, including gastric, breast, nasopharyngeal, and oral carcinoma cells, demonstrating significant anti-proliferative activities (Abu‐Hashem & Al-Hussain, 2022). Similarly, compounds with antioxidant properties have been identified, suggesting their potential use in managing oxidative stress-related conditions (Akbas et al., 2018).

Antimicrobial Activities

The antimicrobial activities of these compounds against a range of pathogenic microorganisms highlight their potential as novel antimicrobial agents. Research indicates that certain derivatives exhibit significant inhibitory activity against both Gram-positive and Gram-negative bacteria, offering insights into the development of new antimicrobial compounds (Mishra et al., 2019).